N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide

• Molecular Formula: C19H17N5O6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitropyrazol-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H17N5O6/c1-2-30-16-7-8-17(18(9-16)24(28)29)21-19(25)14-5-3-13(4-6-14)11-22-12-15(10-20-22)23(26)27/h3-10,12H,2,11H2,1H3,(H,21,25)
• InChI Key: ICFOOINYPZPRSZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3C=C(C=N3)[N+](=O)[O-])[N+](=O)[O-]

Description

N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, it has been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes, including cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide has advantages in lab experiments due to its potential applications in drug development. However, it is important to note that its mechanism of action and physiological effects are not fully understood, and further research is needed to fully elucidate its potential applications.

Future Directions

There are several future directions for the study of N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide. One potential direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to study its potential as an inhibitor of protein kinase C in various cellular processes. Additionally, further research is needed to fully elucidate its mechanism of action and physiological effects, which could lead to the development of more effective drugs.

Synthesis Methods

N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide is a synthetic compound that has been synthesized using various methods. One of the commonly used methods is the reaction of 4-ethoxy-2-nitroaniline with 4-nitro-1H-pyrazole-1-carbaldehyde in the presence of a base. The resulting intermediate is then reacted with 4-chlorobenzoyl chloride to obtain the final product. Other methods include the reaction of 4-ethoxy-2-nitroaniline with 4-nitro-1H-pyrazole-1-carboxylic acid in the presence of a coupling agent.

Scientific Research Applications

N-(4-ethoxy-2-nitrophenyl)-4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzamide has potential applications in drug development. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied as a potential inhibitor of protein kinase C, which is involved in various cellular processes, including cell growth, differentiation, and apoptosis. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.